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Compound of Interest

Compound Name: Bismuth sulfate

Cat. No.: B1584915

Bismuth Sulfate: A Comprehensive Technical
Overview

This guide provides an in-depth analysis of bismuth sulfate, a compound with significant
applications in research and pharmaceutical development. It details the chemical and physical
properties, outlines a common production method, and furnishes researchers, scientists, and
drug development professionals with essential technical data.

Core Properties of Bismuth Sulfate

Bismuth sulfate, systematically named dibismuth trisulfate, is an inorganic compound with the
chemical formula Bi2(SOa4)s.[1] It presents as a white, hygroscopic solid.[1][2] Key quantitative
data for this compound are summarized in the table below.
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Property Value References
CAS Number 7787-68-0 [11[2][3][41[5]
Molecular Formula Bi2(S0a4)s [11[2][5]
Molecular Weight 706.15 g/mol [1112]14]
Appearance White crystalline powder/solid [1112]
Density 5.08 - 5.31 g/cm3 [1][2]

Melting Point Decomposes at 405-465 °C [1112]

Insoluble in water and alcohol;
Solubility soluble in dilute hydrochloric [2][6]

acid

Synthesis of Bismuth Sulfate

A prevalent method for the production of bismuth sulfate involves the reaction of bismuth(lIl)

nitrate with sulfuric acid.[1] This chemical transformation is a straightforward and commonly

cited experimental protocol for obtaining the compound.

The overall chemical equation for this synthesis is:

2Bi(NOs3)3 + 3H2S04 — Bi2(S0a4)3 + 6HNO3[1]

A visual representation of this production workflow is provided below.
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Production of Bismuth Sulfate
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Applications in Research and Development

Bismuth sulfate serves as a reagent in analytical chemistry, particularly for the determination
of other metal sulfates.[2][6] In the pharmaceutical sector, bismuth compounds, including the
sulfate, have been utilized in formulations for treating gastrointestinal issues such as heartburn,
indigestion, and diarrhea.[2] Notably, bismuth subsalicylate, a related compound, is used in
combination with other drugs to treat stomach ulcers caused by Helicobacter pylori.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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